Cas no 61343-95-1 (Benzaldehyde, 3,5-dimethyl-4-(2-methylphenoxy)-)
61343-95-1 structure
Product Name:Benzaldehyde, 3,5-dimethyl-4-(2-methylphenoxy)-
CAS No:61343-95-1
MF:C16H16O2
MW:240.297044754028
CID:483125
PubChem ID:71396748
Update Time:2025-04-19
Benzaldehyde, 3,5-dimethyl-4-(2-methylphenoxy)- Chemical and Physical Properties
Names and Identifiers
-
- Benzaldehyde, 3,5-dimethyl-4-(2-methylphenoxy)-
- 3,5-dimethyl-4-(2-methylphenoxy)benzaldehyde
- 61343-95-1
- DTXSID40818287
-
- Inchi: 1S/C16H16O2/c1-11-6-4-5-7-15(11)18-16-12(2)8-14(10-17)9-13(16)3/h4-10H,1-3H3
- InChI Key: QFKYEOYDQOKPGP-UHFFFAOYSA-N
- SMILES: O(C1C=CC=CC=1C)C1C(C)=CC(C=O)=CC=1C
Computed Properties
- Exact Mass: 240.11508
- Monoisotopic Mass: 240.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 264
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
Benzaldehyde, 3,5-dimethyl-4-(2-methylphenoxy)- Related Literature
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Jason Wan Lab Chip, 2020,20, 4528-4538
61343-95-1 (Benzaldehyde, 3,5-dimethyl-4-(2-methylphenoxy)-) Related Products
- 708-76-9(4,6-Dimethoxysalicylaldehyde)
- 32723-67-4(4-Methoxy-3-methylbenzaldehyde)
- 18278-34-7(4-Hydroxy-2-methoxybenzaldehyde)
- 19434-34-5(2-Phenoxybenzaldehyde)
- 700-44-7(2-Hydroxy-6-methoxybenzaldehyde)
- 613-45-6(2,4-Dimethoxybenzaldehyde)
- 135-02-4(2-Methoxybenzaldehyde)
- 3392-97-0(2,6-Dimethoxybenzaldehyde)
- 830-79-5(2,4,6-Trimethoxybenzaldehyde)
- 93-02-7(2,5-Dimethoxybenzaldehyde)
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